Cas no 36602-05-8 (Benzonitrile,4,4'-iminobis-)

Benzonitrile,4,4'-iminobis- structure
Benzonitrile,4,4'-iminobis- structure
Product Name:Benzonitrile,4,4'-iminobis-
CAS No:36602-05-8
MF:C14H9N3
MW:219.241362333298
CID:317156
PubChem ID:98852
Update Time:2025-04-19

Benzonitrile,4,4'-iminobis- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4,4'-iminobis-
    • 4-(4-cyanoanilino)benzonitrile
    • 4,4'-azanediyldibenzonitrile
    • 4,4'-dicyanodiphenylamine
    • 4,4'-iminobisbenzonitrile
    • 4,4'-Imino-di-benzonitril
    • 4,4'-iminodibenzonitrile
    • 4,4'-imino-di-benzonitrile
    • AC1L40GX
    • AC1Q4RF2
    • bis(4-cyanophenyl)amine
    • Bis-(4-cyan-phenyl)-amin
    • CTK4H6891
    • NSC171142
    • SureCN395539
    • bis(4cyanophenyl)amine
    • DTXSID90190085
    • 7K4CWX2LH4
    • YSZC3131
    • Benzonitrile, 4,4'-iminobis-
    • 36602-05-8
    • EINECS 253-126-5
    • UNII-7K4CWX2LH4
    • NS00030062
    • SCHEMBL395539
    • NSC-171142
    • 4,4'-Iminobis[benzonitrile]
    • NSC 171142
    • Inchi: 1S/C14H9N3/c15-9-11-1-5-13(6-2-11)17-14-7-3-12(10-16)4-8-14/h1-8,17H
    • InChI Key: LTCYVXGIJJJJND-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C#N)=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 219.07977
  • Monoisotopic Mass: 219.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • PSA: 59.61
  • LogP: 3.24656
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